(S)-3-(3-(dimethylamino)propyl)-3-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
Description
Escitalopram is a selective serotonin reuptake inhibitor (SSRI) primarily used to treat major depressive disorder and generalized anxiety disorder . It is the S-enantiomer of citalopram, which means it is a more refined version of the racemic mixture of citalopram . Escitalopram is known for its high efficacy and relatively favorable side effect profile compared to other antidepressants .
Preparation Methods
The preparation of escitalopram involves several synthetic routes and reaction conditions. One common method includes the isolation of a diol compound as an
Properties
Molecular Formula |
C20H21FN2O |
|---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
(3S)-3-[3-(dimethylamino)propyl]-3-(4-fluorophenyl)-1H-2-benzofuran-5-carbonitrile |
InChI |
InChI=1S/C20H21FN2O/c1-23(2)11-3-10-20(17-6-8-18(21)9-7-17)19-12-15(13-22)4-5-16(19)14-24-20/h4-9,12H,3,10-11,14H2,1-2H3/t20-/m0/s1 |
InChI Key |
UVTKXTHVLCYUJL-FQEVSTJZSA-N |
Isomeric SMILES |
CN(C)CCC[C@@]1(C2=C(CO1)C=CC(=C2)C#N)C3=CC=C(C=C3)F |
Canonical SMILES |
CN(C)CCCC1(C2=C(CO1)C=CC(=C2)C#N)C3=CC=C(C=C3)F |
Origin of Product |
United States |
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